9,9-Bis (4-Hydroxyphenyl) Fluorene
9,9-Bis (4-Hydroxyphenyl) Fluorene
9,9-bis(4-hydroxyphenyl)fluorene is a member of the class of fluorenes that is 9H-fluorene in which both of the hydrogens at position 9 have been replaced by p-hydroxyphenyl groups. It has a role as an anti-estrogen. It is a member of fluorenes and a polyphenol.
Brand Name:
Vulcanchem
CAS No.:
3236-71-3
VCID:
VC0116638
InChI:
InChI=1S/C25H18O2/c26-19-13-9-17(10-14-19)25(18-11-15-20(27)16-12-18)23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16,26-27H
SMILES:
C1=CC=C2C(=C1)C3=CC=CC=C3C2(C4=CC=C(C=C4)O)C5=CC=C(C=C5)O
Molecular Formula:
C25H18O2
Molecular Weight:
350.4 g/mol
9,9-Bis (4-Hydroxyphenyl) Fluorene
CAS No.: 3236-71-3
Reference Standards
VCID: VC0116638
Molecular Formula: C25H18O2
Molecular Weight: 350.4 g/mol
CAS No. | 3236-71-3 |
---|---|
Product Name | 9,9-Bis (4-Hydroxyphenyl) Fluorene |
Molecular Formula | C25H18O2 |
Molecular Weight | 350.4 g/mol |
IUPAC Name | 4-[9-(4-hydroxyphenyl)fluoren-9-yl]phenol |
Standard InChI | InChI=1S/C25H18O2/c26-19-13-9-17(10-14-19)25(18-11-15-20(27)16-12-18)23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16,26-27H |
Standard InChIKey | YWFPGFJLYRKYJZ-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3C2(C4=CC=C(C=C4)O)C5=CC=C(C=C5)O |
Canonical SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3C2(C4=CC=C(C=C4)O)C5=CC=C(C=C5)O |
Appearance | Powder |
Description | 9,9-bis(4-hydroxyphenyl)fluorene is a member of the class of fluorenes that is 9H-fluorene in which both of the hydrogens at position 9 have been replaced by p-hydroxyphenyl groups. It has a role as an anti-estrogen. It is a member of fluorenes and a polyphenol. |
Synonyms | 4,4’-(9H-Fluoren-9-ylidene)bis-phenol; 4,4’-Fluoren-9-ylidenedi-Phenol; 4,4’-(9H-Fluoren-9-ylidene)bis[phenol]; 4,4’-Fluoren-9-ylidenebisphenol; 4,4’-Fluoren-9-ylidenediphenol; 9,9-Bis(4-hydroxyphenyl)-9H-fluorene; 9,9-Bis(p-hydroxyphenyl)fluorene; |
PubChem Compound | 76716 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume